Cas no 157414-00-1 (Cyclopenta[13,17]-18-norandrosta-6,8(14)-diene-3,5,9-triol,3',4',5',17-tetrahydro-4'-(1-hydroxy-2,3-dimethylbutyl)-3'-methyl- (9CI))

• Product Name: Cyclopenta[13,17]-18-norandrosta-6,8(14)-diene-3,5,9-triol,3',4',5',17-tetrahydro-4'-(1-hydroxy-2,3-dimethylbutyl)-3'-methyl- (9CI)
• CAS No: 157414-00-1
• MF: C₂₈H₄₄O₄
• MW: 444.646569252014
• CID: 191715
• PubChem ID: 190875
• Update Time: 2025-04-19

Cyclopenta[13,17]-18-norandrosta-6,8(14)-diene-3,5,9-triol,3',4',5',17-tetrahydro-4'-(1-hydroxy-2,3-dimethylbutyl)-3'-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[13,17]-18-norandrosta-6,8(14)-diene-3,5,9-triol,3',4',5',17-tetrahydro-4'-(1-hydroxy-2,3-dimethylbutyl)-3'-methyl- (9CI)
• Cyclopenta[13,17]-18-norandrosta-6,8(14)-diene-3,5,9-triol,3',4',5',17-tetrahydro-4'-(1-hydroxy-2,3-dimethylbutyl)-3'-methyl-
• 157414-00-1
• DTXSID00935666
• (12R,13S)-7-(1-Hydroxy-2,3-dimethylbutyl)-6,13-dimethylpentacyclo[10.8.0.02,9.05,9.013,18]icosa-1,19-diene-12,16,18-triol
• 18,22-Cycloergosta-6,8(14)-diene-3,5,9,23-tetrol

• Inchi： 1S/C28H44O4/c1-16(2)17(3)24(30)20-15-26-12-13-28(32)23(22(26)7-6-21(26)18(20)4)9-11-27(31)14-19(29)8-10-25(27,28)5/h9,11,16-21,24,29-32H,6-8,10,12-15H2,1-5H3/t17?,18?,19?,20?,21?,24?,25-,26?,27?,28+/m0/s1
• InChI Key： WEAFTKGZNMAOMY-YPDQMYOLSA-N
• SMILES： O[C@]12C(C=CC3(CC(CC[C@]13C)O)O)=C1CCC3C(C)C(C(C(C)C(C)C)O)CC31CC2

Computed Properties

• Exact Mass: 444.324
• Monoisotopic Mass: 444.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 611.7°C at 760 mmHg
• Flash Point: 261.3°C
• Refractive Index: 1.592

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds